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Compound of Interest

Compound Name: Carboxy-PEG2-sulfonic acid

Cat. No.: B606478

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the safety profile of Carboxy-PEG2-sulfonic
acid (CAS No: 1817735-45-7). Due to the absence of a publicly available, comprehensive
Safety Data Sheet (SDS), this guide is based on general knowledge of similar polyethylene
glycol (PEG) and sulfonic acid-containing compounds, and information typically required under
hazard communication standards. The data presented is illustrative and should be confirmed
with a substance-specific SDS from the manufacturer.

Core Physicochemical and Safety Data

Quantitative safety and property data are critical for risk assessment in a laboratory or drug
development setting. The following tables summarize expected data points for Carboxy-PEG2-
sulfonic acid.

Physicochemical Properties
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Property Value Source | Comments
CAS Number 1817735-45-7 [1]

Molecular Formula C7H1407S [1]

Molecular Weight 242.24 g/mol [1]

Appearance White to off-white solid inferred from similar

compounds

Solubility Soluble in water [1]

Storage Temperature -20°C [1]

Purity >96% [1]

Toxicological Summary (Hypothetical Data)

Toxicological data for this specific compound is not publicly available. The following represents

typical data points found in an SDS for a novel chemical of this class and should not be

considered factual.

Test Endpoint Value Species Protocol
Acute Oral

o LDso > 2000 mg/kg OECD 423
Toxicity
Skin
Corrosion/Irritatio  Irritation Score Non-irritating OECD 404
n
Serious Eye o o

Irritation Score Mild irritant OECD 405

Damage/Irritation

In Vitro

Mutagenicity Result

(Ames Test)

Non-mutagenic

S. typhimurium OECD 471

Experimental Protocols
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Detailed methodologies are crucial for the interpretation and replication of safety data. Below

are summaries of standard protocols relevant to the toxicological data cited above.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class
Method)

This method is used to estimate the LDso after a single oral dose. The procedure involves:

Animal Selection: Typically, female rats are used.

Dosing: A single dose is administered to a small group of animals (e.g., 3 animals). The
starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg).

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days.

Stepwise Procedure: Depending on the outcome (survival or death), the dose for the next
group of animals is increased or decreased. This continues until the criteria for a specific
hazard classification are met.

Skin Irritation - OECD 404

This protocol assesses the potential of a substance to cause skin irritation.

Animal Selection: A single albino rabbit is typically used for the initial test.

Application: A 0.5 g or 0.5 mL sample of the test substance is applied to a small patch of
shaved skin.

Exposure: The substance is held in contact with the skin under a gauze patch for a defined
period, usually 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The reactions are scored, and the average score determines the irritation
classification.
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Visualized Workflows and Relationships

Diagrams provide a clear, at-a-glance understanding of complex processes and logical flows.
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Caption: GHS Hazard Classification Workflow.

This diagram illustrates the process of classifying a chemical like Carboxy-PEG2-sulfonic

acid according to the Globally Harmonized System (GHS). It begins with data acquisition,

moves to hazard identification, and culminates in the generation of a Safety Data Sheet and

risk management recommendations.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b606478?utm_src=pdf-body-img
https://www.benchchem.com/product/b606478?utm_src=pdf-body
https://www.benchchem.com/product/b606478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spill of Carboxy-PEG2-sulfonic Acid Occurs

Assess Spill Size & Risk

[Evacuate Area Small Spill

(If Necessary)

Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Contain Spill with
Inert Absorbent Material

Collect Residue into
Waste Container

Decontaminate Spill Area
with Water

Dispose of Waste According to

Institutional Protocols

Click to download full resolution via product page

Caption: Laboratory Spill Response Protocol.
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This flowchart outlines the critical steps for safely managing a laboratory spill of Carboxy-
PEG2-sulfonic acid, emphasizing assessment, personal protection, containment, and proper
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b606478?utm_src=pdf-body
https://www.benchchem.com/product/b606478?utm_src=pdf-body
https://www.benchchem.com/product/b606478?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-22881
https://www.benchchem.com/product/b606478#carboxy-peg2-sulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/product/b606478#carboxy-peg2-sulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/product/b606478#carboxy-peg2-sulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/product/b606478#carboxy-peg2-sulfonic-acid-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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